Cas no 102606-07-5 (2-Naphthalenecarboxaldehyde, 4-methyl-)

• Product Name: 2-Naphthalenecarboxaldehyde, 4-methyl-
• CAS No: 102606-07-5
• MF: C₁₂H₁₀O
• MW: 170.207203388214
• CID: 1133105
• PubChem ID: 53667
• Update Time: 2025-06-12

2-Naphthalenecarboxaldehyde, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde, 4-methyl-
• 4-methylnaphthalene-2-carbaldehyde
• 4-Methylnaphthalene-2-carboxaldehyde
• 102606-07-5
• 77468-37-2
• DB-083912
• Naphthalene-2-carbaldehyde, 4-methyl-
• SCHEMBL6362144
• DTXSID30998663
• 4-Methyl-2-naphthaldehyde

• Inchi： 1S/C12H10O/c1-9-6-10(8-13)7-11-4-2-3-5-12(9)11/h2-8H,1H3
• InChI Key： UTMHKIXQOFYELB-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 170.0732
• Monoisotopic Mass: 170.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3

Experimental Properties

• Density: 1.123
• Boiling Point: 315.5°C at 760 mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.656
• PSA: 17.07
• LogP: 2.96070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalenecarboxaldehyde, 4-methyl-

Comprehensive Overview of 2-Naphthalenecarboxaldehyde, 4-methyl- (CAS No. 102606-07-5): Properties, Applications, and Industry Trends

2-Naphthalenecarboxaldehyde, 4-methyl- (CAS No. 102606-07-5) is a specialized organic compound belonging to the naphthalene derivative family. This aromatic aldehyde is characterized by its unique molecular structure, featuring a methyl group at the 4-position and a formyl group at the 2-position of the naphthalene ring. Its chemical formula, C₁₂H₁₀O, and molecular weight of 170.21 g/mol make it a versatile intermediate in synthetic chemistry. The compound's distinct aromatic properties and reactivity have garnered significant attention in pharmaceutical, agrochemical, and material science research.

In recent years, the demand for naphthalene-based intermediates like 2-Naphthalenecarboxaldehyde, 4-methyl- has surged due to their role in developing high-performance materials and bioactive molecules. Researchers are particularly interested in its potential applications in organic light-emitting diodes (OLEDs) and fluorescent probes, aligning with the global push for sustainable technologies. The compound's ability to undergo condensation reactions and serve as a building block for complex heterocycles has made it invaluable in medicinal chemistry, where it contributes to the synthesis of novel drug candidates.

The synthesis of 2-Naphthalenecarboxaldehyde, 4-methyl- typically involves Vilsmeier-Haack formylation or oxidation of corresponding methylnaphthalenes. Its physicochemical properties—including a melting point range of 80–85°C and moderate solubility in organic solvents—make it suitable for controlled reactions. Industry professionals frequently search for "CAS 102606-07-5 supplier" or "4-methyl-2-naphthaldehyde price," reflecting its commercial relevance. Analytical techniques like HPLC, GC-MS, and NMR are employed to ensure purity, which is critical for applications requiring high regioselectivity.

Environmental and regulatory considerations are increasingly shaping the discourse around naphthalene derivatives. While 2-Naphthalenecarboxaldehyde, 4-methyl- is not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions. The compound's biodegradability and eco-friendly alternatives are emerging topics in green chemistry forums. Notably, its role in catalysis and photocatalysis aligns with the UN Sustainable Development Goals (SDGs), particularly in clean energy innovation.

Market trends indicate growing interest in custom synthesis services for 2-Naphthalenecarboxaldehyde, 4-methyl-, driven by R&D investments in functional materials. Patent analyses reveal its use in electronic coatings and antimicrobial agents, addressing contemporary needs in healthcare and electronics. FAQs such as "How to store 4-methyl-2-naphthalenecarboxaldehyde?" (answer: inert atmosphere, away from oxidizers) or "Is 102606-07-5 compatible with Suzuki coupling?" (answer: yes, with modified conditions) reflect practical user concerns.

In conclusion, 2-Naphthalenecarboxaldehyde, 4-methyl- exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability in cross-coupling reactions and material science ensures sustained relevance. As industries prioritize molecular diversity and process efficiency, this compound will remain a focal point for innovation, supported by rigorous QC protocols and evolving synthetic methodologies.